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Compound of Interest

Compound Name: Enbezotinib (enantiomer)

Cat. No.: B12377740

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enbezotinib is a potent and selective dual inhibitor of the proto-oncogene receptor tyrosine
kinase (RET) and SRC family tyrosine kinases.[1] As with many small molecule kinase
inhibitors, the stereochemistry of Enbezotinib is a critical factor in its pharmacological activity
and pharmacokinetic profile. Enantiomers of a chiral drug can exhibit significant differences in
efficacy, toxicity, and metabolism. Therefore, the development of robust analytical methods for
the separation and quantification of Enbezotinib enantiomers is paramount for drug
development, quality control, and clinical studies.

These application notes provide a detailed overview of a proposed liquid chromatography-
tandem mass spectrometry (LC-MS/MS) method for the enantioselective analysis of
Enbezotinib. The protocols described herein are based on established methodologies for the
chiral separation of other tyrosine kinase inhibitors and are intended to serve as a
comprehensive guide for researchers.

Signaling Pathways of Enbezotinib Targets

Enbezotinib exerts its therapeutic effect by inhibiting the signaling pathways mediated by RET
and SRC kinases, which are often dysregulated in various cancers.
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Figure 1: RET Signaling Pathway and Enbezotinib Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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